7-(o-tolyl)-4-((1,3,5-trimethyl-1H-pyrazol-4-yl)sulfonyl)-1,4-thiazepane
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Description
7-(o-tolyl)-4-((1,3,5-trimethyl-1H-pyrazol-4-yl)sulfonyl)-1,4-thiazepane is a useful research compound. Its molecular formula is C18H25N3O2S2 and its molecular weight is 379.54. The purity is usually 95%.
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Scientific Research Applications
Antimicrobial Applications
Some novel thiazole, pyridone, pyrazole, chromene, and hydrazone derivatives bearing a sulfonamide moiety have been synthesized for their antimicrobial properties. These compounds have shown promising results in vitro for both antibacterial and antifungal activities (Darwish et al., 2014). The study's focus on the sulfamoyl moiety, which is closely related to the sulfonamide group in the queried compound, underscores the potential of these derivatives in combating microbial infections.
Antitumor Activity
Research into indeno[1,2-c]pyrazol(in)es substituted with sulfonamide and other pharmacophores has indicated significant antitumor activities against various cancer cell lines. These compounds, through their structural diversity, have demonstrated broad-spectrum antitumor efficacy, highlighting the potential of sulfonamide derivatives in cancer research (Rostom, 2006). The detailed synthesis and evaluation of these compounds provide a foundation for further investigation into their therapeutic applications.
Enzyme Inhibition and Potential Therapeutic Uses
The synthesis of sulfonamides, disubstituted sulfonylureas, or thioureas and related variants has shown promise as antitumor agents, particularly against leukemia and prostate cancer cell lines. These findings suggest a potential pathway for the development of new therapeutic agents based on the structural motifs present in the compound of interest (Faidallah et al., 2007).
Properties
IUPAC Name |
7-(2-methylphenyl)-4-(1,3,5-trimethylpyrazol-4-yl)sulfonyl-1,4-thiazepane |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H25N3O2S2/c1-13-7-5-6-8-16(13)17-9-10-21(11-12-24-17)25(22,23)18-14(2)19-20(4)15(18)3/h5-8,17H,9-12H2,1-4H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WYVSCGVBLPPYCN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=CC=C1C2CCN(CCS2)S(=O)(=O)C3=C(N(N=C3C)C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H25N3O2S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
379.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.